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Compound of Interest

Compound Name: Anti-inflammatory agent 64

Cat. No.: B12372608 Get Quote

This guide provides a comprehensive evaluation of the specificity of the novel anti-inflammatory

agent, AIA-64, a selective Janus Kinase 1 (JAK1) inhibitor. Its performance is benchmarked

against other established JAK inhibitors to provide a clear comparative landscape for

researchers and drug development professionals. All data presented is based on standardized

in vitro assays.

Mechanism of Action: JAK-STAT Signaling Pathway
AIA-64 is designed to selectively inhibit the JAK1 enzyme, a critical node in the JAK-STAT

signaling pathway. This pathway transduces signals from numerous cytokines and growth

factors involved in inflammation and immunity. By selectively targeting JAK1, AIA-64 aims to

block the downstream phosphorylation of STAT proteins, thereby modulating the transcription

of pro-inflammatory genes, while minimizing off-target effects associated with the inhibition of

other JAK family members.
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To cite this document: BenchChem. [Comparative Specificity Analysis of Anti-inflammatory
Agent 64]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372608#evaluating-the-specificity-of-anti-
inflammatory-agent-64]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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